Cas no 41374-14-5 (Benzene, [[2,2-bis(methylthio)ethenyl]sulfonyl]-)

• Product Name: Benzene, [[2,2-bis(methylthio)ethenyl]sulfonyl]-
• CAS No: 41374-14-5
• MF: C₁₀H₁₂O₂S₃
• MW: 260.396079063416
• CID: 2635262
• PubChem ID: 12296879
• Update Time: 2025-04-21

Benzene, [[2,2-bis(methylthio)ethenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2,2-bis(methylsulfanyl)ethenylsulfonylbenzene
• XBYLMWLPDNZTMF-UHFFFAOYSA-N
• 41374-14-5
• 1-benzenesulphonyl-2,2-bis-methylthioethylene
• SCHEMBL11222223
• Benzene, [[2,2-bis(methylthio)ethenyl]sulfonyl]-
• DTXSID50485702
• 1-benzenesulfonyl-2,2-bis(methylthio)ethylene

• Inchi： 1S/C10H12O2S3/c1-13-10(14-2)8-15(11,12)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： XBYLMWLPDNZTMF-UHFFFAOYSA-N
• SMILES： S(/C=C(\SC)/SC)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 259.99994314g/mol
• Monoisotopic Mass: 259.99994314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds